Cas no 89647-63-2 (7-Me ether,6-O-beta-D-galactopyranoside-4',5,6,7-Tetrahydroxyflavone)
89647-63-2 structure
Product Name:7-Me ether,6-O-beta-D-galactopyranoside-4',5,6,7-Tetrahydroxyflavone
CAS No:89647-63-2
MF:C22H22O11
MW:462.403487682343
CID:2024661
PubChem ID:52946745
Update Time:2025-09-21
7-Me ether,6-O-beta-D-galactopyranoside-4',5,6,7-Tetrahydroxyflavone Chemical and Physical Properties
Names and Identifiers
-
- 7-Me ether,6-O-beta-D-galactopyranoside-4',5,6,7-Tetrahydroxyflavone
- 7-Me ether,6-O-beta-D-glucopyranoside-4',5,6,7-Tetrahydroxyflavone
- Swertisin
- Swertsin
- 5-Hydroxy-2-(4-hydroxyphenyl)-7-methoxy-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one
- CHEMBL1272197
- 89647-63-2
- 5-hydroxy-2-(4-hydroxyphenyl)-7-methoxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
-
- Inchi: 1S/C22H22O11/c1-30-14-7-13-16(11(25)6-12(31-13)9-2-4-10(24)5-3-9)18(27)21(14)33-22-20(29)19(28)17(26)15(8-23)32-22/h2-7,15,17,19-20,22-24,26-29H,8H2,1H3/t15-,17-,19+,20-,22+/m1/s1
- InChI Key: JSUJHPSAVAWXEN-GSVZXUNASA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(=CC2=C(C(C=C(C3C=CC(=CC=3)O)O2)=O)C=1O)OC
Computed Properties
- Exact Mass: 462.11621151g/mol
- Monoisotopic Mass: 462.11621151g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 721
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 175Ų
7-Me ether,6-O-beta-D-galactopyranoside-4',5,6,7-Tetrahydroxyflavone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| CHENG DOU PU SI SHENG WU KE JI GU FEN Co., Ltd. | PS2993-0005 |
Ladanetin-6-O-β-D-glucopyranoside |
89647-63-2 | 98.0%(HPLC) | 5mg |
3000.00 | 2023-03-27 | |
| CHENG DOU PU SI SHENG WU KE JI GU FEN Co., Ltd. | PS2993-5mg |
Ladanetin-6-O-β-D-glucopyranoside |
89647-63-2 | 98.0%(HPLC) | 5mg |
¥ 3000.0000 | 2023-09-21 | |
| Ambeed | A1226092-5mg |
5-Hydroxy-2-(4-hydroxyphenyl)-7-methoxy-6-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4H-chromen-4-one |
89647-63-2 | 97% | 5mg |
$541.0 | 2025-04-15 |
7-Me ether,6-O-beta-D-galactopyranoside-4',5,6,7-Tetrahydroxyflavone Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
89647-63-2 (7-Me ether,6-O-beta-D-galactopyranoside-4',5,6,7-Tetrahydroxyflavone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent